Cas no 89216-43-3 (Heptane, 1-methoxy-2-methyl-)

Heptane, 1-methoxy-2-methyl- structure
Heptane, 1-methoxy-2-methyl- structure
Product Name:Heptane, 1-methoxy-2-methyl-
CAS No:89216-43-3
MF:C9H20O
MW:144.254503250122
CID:608550
PubChem ID:19895062
Update Time:2025-04-19

Heptane, 1-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Heptane, 1-methoxy-2-methyl-
    • 1-methoxy-2-methylheptane
    • 89216-43-3
    • SCHEMBL3315690
    • DTXSID20601078
    • Inchi: 1S/C9H20O/c1-4-5-6-7-9(2)8-10-3/h9H,4-8H2,1-3H3
    • InChI Key: DWBUXQOHMZZVDG-UHFFFAOYSA-N
    • SMILES: O(C)CC(C)CCCCC

Computed Properties

  • Exact Mass: 144.151415257g/mol
  • Monoisotopic Mass: 144.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 61.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 9.2Ų
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